Cas no 2094677-24-2 (5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester)
5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester
-
- Inchi: 1S/C11H16N2O2S/c1-15-11(14)9-7-13-10(16-9)6-8-2-4-12-5-3-8/h7-8,12H,2-6H2,1H3
- InChI Key: GXBLDGUEAXNNOB-UHFFFAOYSA-N
- SMILES: S1C(C(OC)=O)=CN=C1CC1CCNCC1
5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373290-0.05g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 0.05g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-373290-0.1g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 0.1g |
$653.0 | 2025-03-18 | |
| Enamine | EN300-373290-0.25g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 0.25g |
$683.0 | 2025-03-18 | |
| Enamine | EN300-373290-0.5g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-373290-1.0g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-373290-2.5g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-373290-5.0g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-373290-10.0g |
methyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate |
2094677-24-2 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 |
5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester
Introduction to 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester (CAS No. 2094677-24-2) and Its Emerging Applications in Chemical Biology
5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester, identified by the CAS number 2094677-24-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the thiazole scaffold, a heterocyclic structure widely recognized for its biological activity and therapeutic potential. The presence of a piperidinylmethyl side chain and a methyl ester functional group enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The thiazole core in this molecule is known for its stability and ability to interact with biological targets such as enzymes and receptors. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-piperidinylmethyl group introduces a nitrogen-rich moiety that can modulate binding affinity and selectivity, further tailoring the compound's pharmacokinetic profile. This structural feature is particularly interesting for developing small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.
The methyl ester functionality at the carboxyl position not only influences the solubility and metabolic stability of the compound but also provides a handle for further chemical modifications. This flexibility allows chemists to explore various derivatization strategies, enabling the synthesis of analogs with enhanced potency or improved pharmacological properties. Such modifications are crucial in optimizing lead compounds for clinical development.
Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules. The structure-activity relationship (SAR) studies on thiazole derivatives have revealed that subtle changes in the molecular framework can significantly alter biological activity. For instance, computational modeling has predicted that compounds with optimized steric hindrance around the thiazole ring may exhibit stronger binding to target proteins. This insight has guided the design of more potent derivatives, including 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester, which shows promise in preclinical studies.
In the realm of drug development, this compound has been investigated for its potential role in modulating inflammatory pathways. Thiazole derivatives are known to interact with various enzymes involved in pro-inflammatory signaling cascades, such as COX-2 and LOX-5. The 4-piperidinylmethyl group may enhance binding affinity to these enzymes by improving hydrophobic interactions or hydrogen bonding networks. Preliminary in vitro assays have demonstrated that this compound exhibits dose-dependent inhibition of inflammatory mediators, suggesting its therapeutic relevance.
The methyl ester moiety also plays a critical role in determining the metabolic fate of the compound. In vivo studies indicate that esters are often hydrolyzed into corresponding carboxylic acids, which can be further conjugated or excreted. This metabolic profile is advantageous for achieving prolonged half-life and reducing toxicity. Additionally, the carboxylic acid derivative formed after hydrolysis may exhibit different biological activities compared to the ester form, providing an opportunity to develop dual-action drugs.
Another exciting application of this compound lies in its potential use as an intermediate in synthesizing more complex molecules. The thiazole core serves as a versatile building block for constructing macrocycles or fused heterocycles, which are common motifs in bioactive natural products. By leveraging modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, researchers can introduce additional functional groups or expand the molecular scaffold while retaining the desired pharmacological properties.
The integration of machine learning and artificial intelligence has further revolutionized drug discovery by enabling rapid prediction of molecular properties and virtual screening of large compound libraries. Predictive models have identified 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester as a high-potential candidate for further optimization based on its physicochemical properties and predicted binding affinity to target proteins. These computational approaches have reduced the time and cost associated with experimental screening while increasing the success rate of hit identification.
Future research directions may focus on exploring novel synthetic routes to improve scalability and sustainability. Green chemistry principles are increasingly being adopted to minimize waste and hazardous byproducts during synthesis. Additionally, biocatalytic methods using engineered enzymes could offer more efficient pathways for producing complex thiazole derivatives while maintaining high enantioselectivity if applicable.
The development of novel therapeutics often requires interdisciplinary collaboration between chemists, biologists, and clinicians. By combining expertise from different fields, researchers can address complex biological questions and translate laboratory findings into clinical applications. The study of 5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester exemplifies this collaborative approach, highlighting how structural modifications can lead to breakthroughs in drug discovery.
In conclusion,5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester (CAS No. 2094677-24-2) represents a promising entity in chemical biology with diverse applications ranging from anti-inflammatory therapy to synthetic chemistry intermediates. Its unique structural features—comprising a thiazole core, a 4-piperidinylmethyl group, and a methyl ester—make it an attractive candidate for further exploration and optimization through both experimental and computational methods.
2094677-24-2 (5-Thiazolecarboxylic acid, 2-(4-piperidinylmethyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)